Cas no 19920-80-0 (1-(4-bromophenyl)cyclohexan-1-ol)

1-(4-Bromophenyl)cyclohexan-1-ol is a brominated cyclohexanol derivative characterized by its unique structural features, combining a cyclohexanol ring with a 4-bromophenyl substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both hydroxyl and bromo functional groups enhances its reactivity, enabling selective transformations such as nucleophilic substitutions or further derivatization. Its stable cyclohexane backbone contributes to favorable steric and electronic properties, making it useful in stereoselective reactions. The product is typically supplied with high purity, ensuring consistent performance in research and industrial applications. Proper handling and storage are recommended due to its potential sensitivity to moisture and light.

1-(4-bromophenyl)cyclohexan-1-ol structure

19920-80-0 structure

Product Name:1-(4-bromophenyl)cyclohexan-1-ol

CAS No:19920-80-0

MF:C₁₂H₁₅BrO

MW:255.150902986526

MDL:MFCD18205680

CID:2102512

PubChem ID:59107064

Update Time:2025-06-11

1-(4-bromophenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-(4-bromo-phenyl)-cyclohexanol
- 1-(4-Bromophenyl)cyclohexanol
- ZAKQPOVEARBCCH-UHFFFAOYSA-N
- 1-(4-bromophenyl)cyclohexan-1-ol
- J3.560.148A
- CS-0194293
- EN300-319839
- MFCD18205680
- 19920-80-0
- SCHEMBL1738752
- DB-120955
- D87919
- DTXSID801307754
- AB90885
- MDL： MFCD18205680
- Inchi： 1S/C12H15BrO/c13-11-6-4-10(5-7-11)12(14)8-2-1-3-9-12/h4-7,14H,1-3,8-9H2
- InChI Key： ZAKQPOVEARBCCH-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1(CCCCC1)O

Computed Properties

Exact Mass: 254.03063g/mol
Monoisotopic Mass: 254.03063g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 20.2
XLogP3: 3.3

1-(4-bromophenyl)cyclohexan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB559294-250 mg	1-(4-Bromophenyl)cyclohexanol; .	19920-80-0		250MG	€146.20	2022-07-28
abcr	AB559294-1 g	1-(4-Bromophenyl)cyclohexanol; .	19920-80-0		1g	€292.70	2022-07-28
abcr	AB559294-5 g	1-(4-Bromophenyl)cyclohexanol; .	19920-80-0		5g	€915.80	2022-07-28
eNovation Chemicals LLC	Y1236492-250mg	1-(4-bromo-phenyl)-cyclohexanol	19920-80-0	98%	250mg	$140	2023-09-04
eNovation Chemicals LLC	Y1236492-500mg	1-(4-bromo-phenyl)-cyclohexanol	19920-80-0	98%	500mg	$230	2023-09-04
eNovation Chemicals LLC	Y1236492-1g	1-(4-bromo-phenyl)-cyclohexanol	19920-80-0	98%	1g	$275	2024-06-06
Advanced ChemBlocks	N27308-1G	1-(4-Bromophenyl)cyclohexanol	19920-80-0	95%	1G	$170	2023-09-15
Advanced ChemBlocks	N27308-5G	1-(4-Bromophenyl)cyclohexanol	19920-80-0	95%	5G	$610	2023-09-15
Advanced ChemBlocks	N27308-25G	1-(4-Bromophenyl)cyclohexanol	19920-80-0	95%	25G	$2,050	2023-09-15
Enamine	EN300-319839-0.05g	1-(4-bromophenyl)cyclohexan-1-ol	19920-80-0		0.05g	$348.0	2023-09-04

1-(4-bromophenyl)cyclohexan-1-ol Related Literature

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2. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

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5. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856

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Additional information on 1-(4-bromophenyl)cyclohexan-1-ol

Comprehensive Overview of 1-(4-bromophenyl)cyclohexan-1-ol (CAS No. 19920-80-0): Properties, Applications, and Industry Insights

1-(4-bromophenyl)cyclohexan-1-ol (CAS No. 19920-80-0) is a brominated aromatic compound with a cyclohexanol backbone, widely recognized for its versatility in organic synthesis and pharmaceutical intermediates. The presence of both a bromophenyl group and a hydroxylated cyclohexane structure makes it a valuable building block in medicinal chemistry and material science. Researchers frequently search for "synthesis of 1-(4-bromophenyl)cyclohexan-1-ol" or "CAS 19920-80-0 applications," reflecting its relevance in modern chemical workflows.

In recent years, the demand for halogenated compounds like 1-(4-bromophenyl)cyclohexan-1-ol has surged due to their role in developing advanced materials and bioactive molecules. Its CAS No. 19920-80-0 is often cross-referenced in patents related to OLED materials and liquid crystals, aligning with trends in sustainable electronics. Environmental concerns have also driven interest in "green synthesis of brominated compounds," where this compound serves as a case study for optimizing atom efficiency.

The compound’s physicochemical properties—such as moderate solubility in organic solvents and stability under ambient conditions—make it suitable for multistep reactions. Laboratories frequently inquire about "purification methods for 1-(4-bromophenyl)cyclohexan-1-ol" or "NMR spectra interpretation," highlighting its analytical complexity. Advanced techniques like HPLC and X-ray crystallography are often employed to characterize its purity and crystal structure.

From a commercial perspective, suppliers emphasize high-purity 1-(4-bromophenyl)cyclohexan-1-ol (CAS 19920-80-0) to meet pharmaceutical GMP standards. Searches for "bulk suppliers of bromophenyl derivatives" correlate with its use in API manufacturing. Regulatory compliance, particularly REACH and FDA guidelines, further underscores its safe handling protocols.

Emerging applications include its potential as a precursor for photocatalysts and nonlinear optical materials, topics gaining traction in academic forums. The compound’s structure-activity relationship (SAR) is also explored in "drug design for CNS targets," addressing current interests in neurodegenerative disease research. Collaborative studies often cite its meta-substituted benzene ring as a key motif for modulating biological activity.

In summary, 1-(4-bromophenyl)cyclohexan-1-ol (CAS 19920-80-0) bridges fundamental research and industrial innovation. Its adaptability to cross-coupling reactions and alignment with green chemistry principles ensure sustained relevance. Future directions may explore its role in AI-driven molecular design, a hot topic in computational chemistry circles.